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Compound of Interest

1,8-Diazacyclotetradecane-2,9-
Compound Name:
dione

Cat. No. B039137

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of 1,8-
diazacyclotetradecane-2,9-dione, a macrocyclic diamide, in the field of materials science.
This document details its synthesis, physicochemical properties, and its applications as a
monomer in the development of advanced polyamides and as a ligand in the formation of
metal-organic frameworks (MOFs).

Physicochemical Properties of 1,8-
Diazacyclotetradecane-2,9-dione

A thorough understanding of the physicochemical properties of 1,8-diazacyclotetradecane-
2,9-dione is fundamental to its application in materials science.
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Property Value
Molecular Formula C12H22N202
Molecular Weight 226.32 g/mol
CAS Number 56403-09-9
Appearance White to off-white solid
] ] a-form: 341 °C; B-form: transitions to a-form at
Melting Point
~242-247°C
Boiling Point 497.8 °C at 760 mmHg (Predicted)
Density 0.969 g/cm?3 (Predicted)
Low solubility in water; soluble in many organic
Solubility solvents such as methanol and DMSO (with

heating). Tends to aggregate in water.

) Acts as both a hydrogen bond donor and
Hydrogen Bonding .
acceptor.

Applications in Polyamide Synthesis

1,8-Diazacyclotetradecane-2,9-dione can be utilized as a comonomer in the synthesis of
polyamides to modify their properties. The incorporation of this macrocyclic diamide into the
polymer backbone can influence crystallinity, thermal stability, and mechanical properties.

Structure-Property Relationships in Polyamides

The introduction of 1,8-diazacyclotetradecane-2,9-dione into a polyamide chain can disrupt
the regular packing of polymer chains, potentially leading to a decrease in crystallinity and an
increase in flexibility. The two amide groups within the macrocycle can participate in hydrogen
bonding, influencing the polymer's mechanical strength and thermal resistance.
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1,8-Diazacyclotetradecane-2,9-dione
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Caption: Logical relationship between the structure of 1,8-diazacyclotetradecane-2,9-dione
and polyamide properties.

Experimental Protocol: Synthesis of a Copolyamide
using 1,8-Diazacyclotetradecane-2,9-dione

This protocol describes a representative method for the synthesis of a copolyamide via melt
polycondensation. The ratios of the comonomers can be varied to achieve desired material
properties.

Materials:

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b039137?utm_src=pdf-body-img
https://www.benchchem.com/product/b039137?utm_src=pdf-body
https://www.benchchem.com/product/b039137?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b039137?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

» 1,8-Diazacyclotetradecane-2,9-dione

» Dicarboxylic acid (e.g., adipic acid)

o Diamine (e.g., hexamethylenediamine)

o Catalyst (e.g., phosphoric acid)

e Nitrogen gas (high purity)

Equipment:

o High-temperature glass reactor with a mechanical stirrer, nitrogen inlet, and a distillation
outlet

o Heating mantle with temperature controller

e Vacuum pump

Procedure:

e Charging the Reactor: Charge equimolar amounts of the dicarboxylic acid and the diamine
mixture (hexamethylenediamine and 1,8-diazacyclotetradecane-2,9-dione at a desired
molar ratio) into the reactor.

» Catalyst Addition: Add a catalytic amount of phosphoric acid (typically 0.1-0.5 mol% relative
to the dicarboxylic acid).

« Inerting the System: Purge the reactor with high-purity nitrogen for at least 30 minutes to
remove any oxygen.

» Pre-polymerization: Heat the reactor to 220-240°C under a slow stream of nitrogen with
continuous stirring. Water will start to distill off.

e Polycondensation: After the majority of the water has been removed (typically 1-2 hours),
gradually increase the temperature to 260-280°C and slowly apply a vacuum (reducing the
pressure to <1 torr) to facilitate the removal of the remaining water and drive the
polymerization to completion.
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e Polymer Extrusion and Quenching: Once the desired melt viscosity is achieved (indicated by
the stirrer torque), extrude the molten polymer from the reactor into a water bath to quench
and solidify it.

o Pelletizing and Drying: Pelletize the resulting polymer strand and dry the pellets in a vacuum
oven at 80-100°C for 24 hours before further characterization.
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¢ To cite this document: BenchChem. [Application Notes and Protocols: 1,8-
Diazacyclotetradecane-2,9-dione in Materials Science]. BenchChem, [2025]. [Online PDF].
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Available at: [https://www.benchchem.com/product/b039137#applications-of-1-8-
diazacyclotetradecane-2-9-dione-in-materials-science]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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